2-[(2-Chloro-6-fluorobenzyl)sulfanyl]-6-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-(4-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C18H12Cl2FN5S/c19-11-6-4-10(5-7-11)12-8-23-17-24-18(25-26(17)16(12)22)27-9-13-14(20)2-1-3-15(13)21/h1-8H,9,22H2
• InChI Key: WZPWGUXMDKNPJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NN3C(=C(C=NC3=N2)C4=CC=C(C=C4)Cl)N)F
• Molecular Formula: C18H12Cl2FN5S
• Molecular Weight: 420.3 g/mol

Description

2-[(2-Chloro-6-fluorobenzyl)sulfanyl]-6-(4-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C18H12Cl2FN5S and its molecular weight is 420.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of similar compounds like N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine involves cyclization processes and results in structures forming inversion dimers via hydrogen bonds and π-stacking interactions (Repich et al., 2017).

Herbicidal Activity

• Substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds exhibit excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003).

Potential in Anticancer Therapy

• Triazolopyrimidines like 5-chloro-6-(trifluorophenyl)-N-fluoroalkyl [1,2,4]triazolo[1,5-a]pyrimidin-7-amine show promise as anticancer agents. They exhibit a unique mechanism of tubulin inhibition, promoting tubulin polymerization in vitro without binding competitively with paclitaxel (Zhang et al., 2007).

Activity Against Serotonin Receptors

• 3-(Phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines demonstrate high affinity in binding assays and inhibit functional cellular responses to serotonin (Ivachtchenko et al., 2010).

Anticonvulsant Properties

• Synthesized triazolopyrimidines, such as 7-amino-3-(substituted phenyl)-5-(substituted phenyl)-[1,2,4]triazolo[4,3a]pyrimidine-6-carbonitrile derivatives, exhibit promising anticonvulsant properties (Divate & Dhongade-Desai, 2014).

Antimalarial Effects

• Certain triazolopyrimidines display antimalarial activity against specific strains in animal models (Werbel, Elslager, & Chu, 1973).

Antimicrobial and Antioxidant Activities

• Some triazolopyrimidines, such as 7-(4-(benzyloxy)-3-methoxyphenyl)-N-(4chlorophenyl)-4,7-dihydro-5methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide, demonstrate significant antimicrobial and antioxidant activities (Gilava, Patel, Ram, & Chauhan, 2020).

Affinity Towards Adenosine Receptors

• 3-aralkyl-7-(amino-substituted)-1,2,3-triazolo[4,5-d]pyrimidines exhibit high affinity towards A1 adenosine receptors, indicating potential therapeutic applications (Betti et al., 1998).